Cas no 896348-01-9 (2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896348-01-9
• MF: C₁₆H₁₂ClN₃O₂S
• MW: 345.803380966187
• CID: 5995072
• PubChem ID: 7259412
• Update Time: 2025-06-18

2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 2-[[2-(4-chlorophenyl)-2-oxoethyl]thio]-9-methyl-
• HMS3003O08
• SMR000810996
• 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-9-methylpyrido[1,2-a][1,3,5]triazin-4-one
• MLS001234892
• CHEMBL1377474
• AKOS024659189
• 896348-01-9
• 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• F2543-0800

• Inchi： 1S/C16H12ClN3O2S/c1-10-3-2-8-20-14(10)18-15(19-16(20)22)23-9-13(21)11-4-6-12(17)7-5-11/h2-8H,9H2,1H3
• InChI Key： DNPCCMCALZNCKF-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C)C1=NC(SCC(C1=CC=C(Cl)C=C1)=O)=NC2=O

Computed Properties

• Exact Mass: 345.0338755g/mol
• Monoisotopic Mass: 345.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 516.3±56.0 °C(Predicted)
• pka: -3.33±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one

Introduction to 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS No. 896348-01-9)

2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS No. 896348-01-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrido[1,2-a][1,3,5]triazinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one is characterized by a central pyrido[1,2-a][1,3,5]triazinone core linked to a substituted thiocarbonyl group. The presence of the 4-chlorophenyl and 9-methyl substituents adds to the compound's complexity and contributes to its pharmacological profile. These structural features have been shown to influence the compound's solubility, stability, and binding affinity to various biological targets.

Recent studies have highlighted the potential of 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one has also shown significant antiviral activity. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves interference with viral RNA synthesis and assembly processes.

The anticancer potential of 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic properties of 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one have been extensively studied to optimize its therapeutic use. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by hepatic enzymes and excreted via both renal and biliary routes.

To further enhance its therapeutic efficacy and reduce potential side effects, researchers are investigating various drug delivery systems for 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido[1,3-triazinone. Nanoparticle-based formulations have shown promise in improving drug solubility and targeting specific tissues or organs. These delivery systems can potentially increase the concentration of the drug at the site of action while minimizing systemic exposure.

In conclusion, 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido[1,3-triazinone (CAS No. 896348-01-9) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.